Cas no 917098-98-7 (rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline)

• Product Name: rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline
• CAS No: 917098-98-7
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 4317494
• PubChem ID: 60022413
• Update Time: 2025-10-30

rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline Chemical and Physical Properties

Names and Identifiers

• D-Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-, (3R)-rel-
• 917098-98-7
• SCHEMBL800060
• rel-(3R)-N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-D-norvaline
• rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline

• Inchi： 1S/C20H21NO5/c1-2-17(22)18(19(23)24)21-20(25)26-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-18,22H,2,11H2,1H3,(H,21,25)(H,23,24)/t17-,18-/m1/s1
• InChI Key： VSKJOSVYDOHRGI-QZTJIDSGSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@@H](CC)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.14197277Da
• Monoisotopic Mass: 355.14197277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline

rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline (CAS No. 917098-98-7): An Overview

rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline (CAS No. 917098-98-7) is a sophisticated compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Hydroxy-D-Norvaline, is a derivative of the amino acid norvaline, which is not naturally occurring but can be synthesized through various chemical processes. The introduction of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group significantly enhances its utility in peptide synthesis and other biochemical applications.

The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions and its ability to prevent unwanted side reactions. The presence of the 3-hydroxy group in the D-norvaline residue adds an additional layer of complexity and functionality, making this compound particularly valuable for the synthesis of peptides with specific biological activities.

Recent research has highlighted the potential applications of rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline in various therapeutic areas. For instance, studies have shown that peptides containing this compound can exhibit enhanced stability and bioavailability, which are crucial factors in drug development. The hydroxyl group can form hydrogen bonds with target proteins, thereby improving the binding affinity and selectivity of the peptide.

In the context of medicinal chemistry, rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline has been explored for its potential in developing novel therapeutic agents. One notable application is in the design of peptides that can modulate protein-protein interactions (PPIs), which are often challenging targets due to their large and flat binding surfaces. By incorporating this compound into peptide sequences, researchers have been able to create more stable and potent inhibitors of PPIs, opening new avenues for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the hydroxyl group at the 3-position. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, making it more feasible to produce this compound on a larger scale.

From a biological perspective, rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline has shown promise in various assays designed to evaluate its biological activity. For example, it has been tested for its ability to inhibit specific enzymes involved in disease pathways. In one study, it was found to effectively inhibit a key enzyme in the metabolic pathway associated with cancer cell proliferation, suggesting its potential as a lead compound for further drug development.

The structural features of rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline also make it an attractive candidate for use in diagnostic applications. The presence of the Fmoc group can be exploited for conjugation with fluorescent or radioactive labels, enabling its use in imaging techniques such as positron emission tomography (PET) or fluorescence microscopy. This dual functionality—both as a building block for therapeutic peptides and as a diagnostic agent—underscores its versatility and potential impact in multiple areas of biomedical research.

In conclusion, rel-(3R)-N-(9H-Fluoren-9-ylmethoxy)carbonyl-3-hydroxy-D-norvaline (CAS No. 917098-98-7) is a versatile and promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an invaluable tool for researchers working on peptide synthesis, protein-protein interaction modulation, and drug development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.